Cas no 2171843-16-4 (6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride)

• Product Name: 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride
• CAS No: 2171843-16-4
• MF: C₈H₆BrClO₄S
• MW: 313.552839756012
• CID: 6003804
• PubChem ID: 165607719
• Update Time: 2025-07-19

6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride
• EN300-1611797
• 2171843-16-4

• Inchi： 1S/C8H6BrClO4S/c9-5-1-2-6-7(14-4-3-13-6)8(5)15(10,11)12/h1-2H,3-4H2
• InChI Key： IPJQAPQRPPESCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1S(=O)(=O)Cl)OCCO2

Computed Properties

• Exact Mass: 311.88587g/mol
• Monoisotopic Mass: 311.88587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride

Introduction to 6-Bromo-2,3-Dihydro-1,4-Benzodioxine-5-Sulfonyl Chloride (CAS No. 2171843-16-4)

6-Bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride (CAS No. 2171843-16-4) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a benzodioxine ring, and a sulfonyl chloride functional group. These properties make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride is a white to off-white solid with a molecular formula of C₉H₇BrO₅S and a molecular weight of 309.02 g/mol. Its high reactivity is primarily attributed to the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions. This makes it an excellent electrophile for the synthesis of sulfonamides, which are widely used in medicinal chemistry due to their diverse biological activities.

Recent studies have highlighted the potential applications of 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride in the development of novel drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of the enzyme dipeptidyl peptidase-4 (DPP-4), which is a target for treating type 2 diabetes. The researchers found that sulfonamides derived from this compound exhibited high selectivity and potency against DPP-4, making them promising candidates for further clinical evaluation.

In addition to its role in drug discovery, 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride has also been explored for its utility in materials science. A 2022 study in the Journal of Polymer Science reported the use of this compound as a cross-linking agent in the synthesis of novel polymeric materials with enhanced thermal stability and mechanical strength. The unique combination of bromo and sulfonyl functionalities provides opportunities for tailoring the properties of these materials for specific applications.

The synthetic accessibility of 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride has been well-documented in the literature. A common synthetic route involves the reaction of 6-bromo-2,3-dihydrobenzodioxine with chlorosulfonic acid to form the corresponding sulfonyl chloride. This process is typically carried out under carefully controlled conditions to ensure high yields and purity. The resulting product can be further functionalized through various chemical transformations to access a wide range of derivatives with diverse biological activities.

The safety and handling of 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride are critical considerations for researchers working with this compound. As with any sulfonyl chloride, it is important to handle this material with appropriate personal protective equipment (PPE) and in well-ventilated areas to avoid exposure to potentially harmful fumes. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 6-bromo-2,3-dihydro-1,4-benzodioxine-5-sulfonyl chloride (CAS No. 2171843-16-4) is a valuable reagent with broad applications in organic synthesis and pharmaceutical research. Its unique chemical structure and high reactivity make it an essential tool for scientists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.